Cas no 2171873-88-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171873-88-2
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6396030
• PubChem ID: 165552244
• Update Time: 2025-06-07

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• EN300-1485873
• 2171873-88-2
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid

• Inchi： 1S/C23H26N2O5/c1-15(10-11-21(26)24-13-12-22(27)28)25-23(29)30-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： ZAZCJVBOVUIACL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171873-88-2)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2171873-88-2, belongs to a class of molecules that exhibit promising properties for drug development and therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety in its structure suggests a high degree of molecular complexity, which may contribute to its interactions with biological targets.

The fluoren scaffold is well-documented for its role in enhancing the solubility and metabolic stability of pharmaceutical compounds, making it an attractive component in drug design. In particular, the methoxycarbonyl group serves as a protecting group for amino acids, commonly used in peptide synthesis and protease inhibition studies. The overall structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid incorporates an amide linkage, which is a critical feature for stabilizing protein-protein interactions and modulating enzyme activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and mechanisms of action of such complex molecules more effectively. Studies have indicated that compounds containing the fluoren moiety often exhibit enhanced binding stability to target proteins, which could be attributed to the rigidity and hydrophobicity of the fluorene ring system. This property makes 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid a valuable candidate for developing novel therapeutics targeting protein-protein interactions or enzyme inhibition.

In addition to its structural significance, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid has been investigated for its potential role in modulating inflammatory pathways. Emerging research suggests that certain fluorene derivatives can interfere with key signaling cascades involved in inflammation, such as NF-κB and MAPK pathways. The amide functionalities within the molecule may also contribute to its ability to interact with proteases and other enzymes involved in inflammatory responses. These findings highlight the compound's potential as an anti-inflammatory agent or as a lead compound for further drug development.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies, including solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions, have made it more feasible to produce this compound in sufficient quantities for research purposes. The use of advanced purification techniques ensures high purity standards, which are essential for downstream biological assays and pharmacokinetic studies.

One of the most compelling aspects of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid is its potential application in targeted drug delivery systems. The fluorene moiety can be conjugated with ligands or nanoparticles to enhance specificity and reduce off-target effects. For instance, studies have demonstrated that fluorene-based probes can be used for imaging applications in preclinical models, providing insights into disease mechanisms and therapeutic efficacy. This dual functionality—both as a bioactive molecule and as a imaging agent—makes CAS No. 2171873-88-2 a versatile tool in biomedical research.

The pharmacological profile of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid is still under active investigation, but preliminary data suggest that it may exhibit properties relevant to neurodegenerative diseases, cancer therapy, and metabolic disorders. The ability of the fluorene scaffold to cross the blood-brain barrier has opened up new avenues for treating central nervous system disorders, while its interaction with metabolic enzymes could make it useful in managing conditions like diabetes or obesity.

Future studies are expected to delve deeper into the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will be employed to elucidate its molecular interactions at high resolution. Additionally, preclinical trials will be conducted to evaluate its safety profile and therapeutic potential in animal models before human clinical trials can commence.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel compounds like CAS No. 2171873-88-2 by predicting their biological activities based on structural features alone. Machine learning models trained on large datasets have shown remarkable accuracy in identifying promising candidates for further optimization. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

In conclusion,3-(4-(Fluorenylmethoxycarbonylamino)pentanoylamino)propanoic acid (CAS No. 2171873–88–2) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas Its unique structural attributes along with recent breakthroughs make it an exciting prospect for both academic research as well as industrial development